Cas no 30696-07-2 (N-Phenylquinolin-4-amine)

N-Phenylquinolin-4-amine structure
N-Phenylquinolin-4-amine structure
Product Name:N-Phenylquinolin-4-amine
CAS No:30696-07-2
MF:C15H12N2
MW:220.269183158875
CID:1443909
PubChem ID:5124249
Update Time:2025-04-20

N-Phenylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinamine, N-phenyl-
    • N-phenylquinolin-4-amine
    • SCHEMBL170830
    • 30696-07-2
    • CHEMBL1644358
    • SB70666
    • SS-4706
    • NRTUTGBOQZQBMB-UHFFFAOYSA-N
    • N-Phenylquinoline-4-amine
    • STL307624
    • DB-110015
    • Phenyl-quinolin-4-yl-amine
    • AKOS005141888
    • BDBM50246487
    • DTXSID50408552
    • F73741
    • MFCD00958207
    • CCG-290214
    • 4-anilinoquinoline
    • CS-0450822
    • N-Phenylquinolin-4-amine
    • Inchi: 1S/C15H12N2/c1-2-6-12(7-3-1)17-15-10-11-16-14-9-5-4-8-13(14)15/h1-11H,(H,16,17)
    • InChI Key: NRTUTGBOQZQBMB-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1C=CN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 220.10016
  • Monoisotopic Mass: 220.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92

N-Phenylquinolin-4-amine Pricemore >>

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